Cas no 88824-26-4 ((1R)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclopent-2-ene-1-carbonitrile)
88824-26-4 structure
Product Name:(1R)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclopent-2-ene-1-carbonitrile
CAS No:88824-26-4
MF:C12H17NO6
MW:271.266484022141
CID:993442
PubChem ID:73604
Update Time:2025-04-20
(1R)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclopent-2-ene-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclopent-2-ene-1-carbonitrile
- TETRAPHYLLIN A_ DEIDACLIN (KCS-4CA)
- NSC370273
- TETRAPHYLLIN A: DEIDACLIN (KCS-4CA)
- Tetraphyllin A
- NSC-370273
- AC1L2K5M
- DTXSID801187061
- C08329
- 88824-26-4
- (1R)-1-(beta-D-Glucopyranosyloxy)-2-cyclopentene-1-carbonitrile
- Q27106359
- NSC 370273
- AC1Q4Q3T
- CHEBI:4373
- Deidaclin
- (1R)-1-(I(2)-D-Glucopyranosyloxy)-2-cyclopentene-1-carbonitrile
-
- Inchi: 1S/C12H17NO6/c13-6-12(3-1-2-4-12)19-11-10(17)9(16)8(15)7(5-14)18-11/h1,3,7-11,14-17H,2,4-5H2/t7-,8-,9+,10-,11+,12+/m1/s1
- InChI Key: HBCFZAXOSTUEHA-ZSOJELSESA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@@]1(C#N)C=CCC1)O)O)O
Computed Properties
- Exact Mass: 271.10558726g/mol
- Monoisotopic Mass: 271.10558726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 123Ų
(1R)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclopent-2-ene-1-carbonitrile Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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